Cas no 221905-22-2 (3-(1H-indol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 3-(1H-indol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 221905-22-2
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• MDL: MFCD24549411
• CID: 3165987
• PubChem ID: 9877762
• Update Time: 2025-05-25

3-(1H-indol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
• EN300-26041417
• 854-583-9
• WIA90522
• SCHEMBL2193383
• 221905-22-2
• 3-(1H-indol-3-yl)pyrrole-2,5-dione
• 3-(1h-3-indolyl)-2,5-dihydro-1h-2,5-pyrroledione
• 3-(indol-3-yl)maleimide

• MDL： MFCD24549411
• Inchi： 1S/C12H8N2O2/c15-11-5-8(12(16)14-11)9-6-13-10-4-2-1-3-7(9)10/h1-6,13H,(H,14,15,16)
• InChI Key： NTNCGNYCVKZAAH-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(N1)=O)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 212.058577502Da
• Monoisotopic Mass: 212.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62Ų

Additional information on 3-(1H-indol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione

Comprehensive Analysis of 3-(1H-indol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 221905-22-2): Properties, Applications, and Research Insights

3-(1H-indol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 221905-22-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to as an indole-pyrrole hybrid, combines the indole scaffold—a prevalent motif in natural products—with a pyrrole-2,5-dione moiety, which is known for its diverse reactivity and biological relevance. Researchers are particularly interested in its role as a building block for drug discovery, given its potential to interact with various biological targets.

The molecular structure of 3-(1H-indol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione features a fused ring system that enhances its stability and binding affinity. This makes it a promising candidate for the development of small-molecule inhibitors and therapeutic agents. Recent studies have explored its utility in targeting enzymes involved in inflammatory pathways and neurodegenerative diseases, aligning with current trends in precision medicine. For instance, its potential as a kinase inhibitor has been investigated, addressing the growing demand for novel treatments in oncology and autoimmune disorders.

In the context of green chemistry, synthetic routes for CAS No. 221905-22-2 have been optimized to reduce environmental impact. Researchers emphasize atom-efficient protocols and catalytic methods, reflecting the industry's shift toward sustainable practices. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing, a topic frequently searched by professionals in the field.

From a commercial perspective, 3-(1H-indol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione is available as a high-purity reference standard for analytical and research purposes. Its applications extend to material science, where its conjugated system is studied for organic electronics and photovoltaic materials. This versatility has led to a surge in patent filings, particularly in Asia and North America, where innovation in functional materials is a priority.

Safety and handling of CAS No. 221905-22-2 follow standard laboratory protocols, with no significant hazards reported under normal conditions. However, users are advised to consult SDS (Safety Data Sheets) for specific guidelines, a common query among laboratory personnel. The compound's stability under various pH and temperature conditions has also been a subject of preformulation studies, critical for pharmaceutical development.

In summary, 3-(1H-indol-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione represents a multifaceted compound with broad scientific and industrial relevance. Its integration into drug discovery pipelines and advanced material research underscores its value in addressing contemporary challenges in health and technology. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point of interdisciplinary research.